![molecular formula C7H7NO3 B1208868 3-Nitrobenzyl alcohol CAS No. 619-25-0](/img/structure/B1208868.png)
3-Nitrobenzyl alcohol
Overview
Description
Synthesis Analysis
The synthesis of 3-nitrobenzyl alcohol derivatives and related compounds can involve several methodologies, including photochemical reactions and metal-catalyzed processes. One study details the photochemical reaction mechanisms of 2-nitrobenzyl compounds, where 2-nitrobenzyl alcohols form 2-nitroso hydrates through dual proton transfer, highlighting the intricate processes involved in manipulating nitrobenzyl alcohols (Gáplovský et al., 2005). Additionally, the synthesis of quinolines from 2-nitrobenzyl alcohol in water without a transition-metal catalyst demonstrates the compound's versatility in facilitating the formation of heterocyclic compounds under environmentally friendly conditions (Zhu et al., 2015).
Molecular Structure Analysis
The molecular structure of 3-nitrobenzyl alcohol and its derivatives plays a crucial role in their chemical behavior and reactivity. The structure of 3-acetamido-5-nitrobenzyl acetate, prepared from 3-amino-5-nitrobenzyl alcohol, showcases the impact of substituent groups on the compound's geometry and potential applications in synthesizing DNA minor-groove-binding agents (Khan et al., 2007).
Chemical Reactions and Properties
3-Nitrobenzyl alcohol participates in a variety of chemical reactions, reflecting its versatile chemical properties. For instance, it has been used in photo-induced N-N coupling reactions to synthesize N-aryl-1-amino indoles, illustrating its utility in constructing complex nitrogen-containing structures (Ou et al., 2021).
Scientific Research Applications
Phototriggered Labeling and Crosslinking
3-Nitrobenzyl alcohol derivatives, particularly 2-nitrobenzyl alcohol (NB), have been utilized for their photoreactive properties with amine selectivity. These derivatives are instrumental in photoaffinity labeling and crosslinking of biomolecules, significantly contributing to fields such as drug discovery, chemical biology, and protein engineering (Wang et al., 2020).
Metabolism Studies
3-Nitrobenzyl alcohol plays a role in metabolic studies. It's metabolized in hepatocytes to various compounds like 3-nitrobenzoic acid and 3-nitrobenzyl alcohol glucuronide. These metabolic pathways are crucial for understanding the biological processing of such compounds in the body (Debethizy & Rickert, 1984).
Photochemical Reaction Mechanisms
The photochemical reactions of 2-nitrobenzyl compounds, including 2-nitrobenzyl alcohol, have been studied for their unique reaction mechanisms. These mechanisms are important for understanding how light interacts with chemical compounds, leading to potential applications in photocatalysis and photochemistry (Gáplovský et al., 2005).
Role in Polymer and Materials Science
3-Nitrobenzyl alcohol derivatives, particularly o-nitrobenzyl alcohol, have found extensive applications in polymer and materials science. Their photolabile nature enables the modification of polymer properties through irradiation, leading to advancements in photodegradable hydrogels, functionalization in copolymers, and applications in thin film patterning (Zhao et al., 2012).
Electrospray Ionization in Mass Spectrometry
The use of m-nitrobenzyl alcohol (m-NBA) in electrospray ionization for mass spectrometry has been explored. It enhances the charging of noncovalent complexes and proteins, improving the efficiency and accuracy of mass spectrometry analysis (Sterling & Williams, 2009).
Safety And Hazards
Future Directions
In mass spectrometry, 3-Nitrobenzyl alcohol is often abbreviated as “3-NBA” or “m-NBA” and has been used as a liquid matrix for fast atom bombardment and matrix-assisted laser desorption ionization . In electrospray ionization, 3-NBA is doped into low surface tension spray solvents to increase analyte charging . This suggests that 3-Nitrobenzyl alcohol has potential future applications in the field of mass spectrometry.
properties
IUPAC Name |
(3-nitrophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWNPOQFCIIFQDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0060698 | |
Record name | Benzenemethanol, 3-nitro- | |
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Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; mp = 30-32 deg C; [Sigma-Aldrich MSDS] | |
Record name | 3-Nitrobenzyl alcohol | |
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Vapor Pressure |
0.0000858 [mmHg] | |
Record name | 3-Nitrobenzyl alcohol | |
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Product Name |
3-Nitrobenzyl alcohol | |
CAS RN |
619-25-0 | |
Record name | 3-Nitrobenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=619-25-0 | |
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Record name | 3-Nitrobenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000619250 | |
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Record name | 3-Nitrobenzyl alcohol | |
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Record name | Benzenemethanol, 3-nitro- | |
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Record name | Benzenemethanol, 3-nitro- | |
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Record name | 3-nitrobenzyl alcohol | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.627 | |
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Record name | M-NITROBENZYL ALCOHOL | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.